Cas no 867204-28-2 (Ethanone, 1-[4-(3-furanyl)phenyl]-)
Ethanone, 1-[4-(3-furanyl)phenyl]-, is a specialized aromatic ketone featuring a furanyl-substituted phenyl group. This compound is of interest in organic synthesis due to its bifunctional structure, which combines a reactive acetyl group with a furan ring, enabling diverse chemical transformations. Its structural motif makes it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the furan heterocycle enhances its utility in cross-coupling reactions and as a precursor for heterocyclic scaffolds. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile supports precise synthetic applications in research and industrial settings.
![Ethanone, 1-[4-(3-furanyl)phenyl]- structure](https://ossimg.kuujia.com/scimg/867500/867204-28-2x500.png)
867204-28-2 structure
Product Name:Ethanone, 1-[4-(3-furanyl)phenyl]-
CAS No:867204-28-2
MF:C12H10O2
MW:186.206603527069
CID:660816
PubChem ID:12175801
Update Time:2025-06-09
Ethanone, 1-[4-(3-furanyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-(3-furanyl)phenyl]-
- 1-[4-(furan-3-yl)phenyl]ethanone
- 1-(4-(Furan-3-yl)phenyl)ethan-1-one
- AKOS013263573
- EN300-745629
- AGN-PC-0NI01V
- CS-0274962
- 1-[4-(furan-3-yl)phenyl]ethan-1-one
- 1-(4-(Furan-3-yl)phenyl)ethanone
- 867204-28-2
- DTXSID00479257
-
- Inchi： 1S/C12H10O2/c1-9(13)10-2-4-11(5-3-10)12-6-7-14-8-12/h2-8H,1H3
- InChI Key： RMNSVQUFLUWEKS-UHFFFAOYSA-N
- SMILES： O1C=CC(=C1)C1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 186.068079557g/mol
- Monoisotopic Mass: 186.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 30.2Ų
Ethanone, 1-[4-(3-furanyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745629-0.05g |
1-[4-(furan-3-yl)phenyl]ethan-1-one |
867204-28-2 | 95% | 0.05g |
$707.0 | 2024-05-23 | |
| Enamine | EN300-745629-0.1g |
1-[4-(furan-3-yl)phenyl]ethan-1-one |
867204-28-2 | 95% | 0.1g |
$741.0 | 2024-05-23 | |
| Enamine | EN300-745629-0.25g |
1-[4-(furan-3-yl)phenyl]ethan-1-one |
867204-28-2 | 95% | 0.25g |
$774.0 | 2024-05-23 | |
| Enamine | EN300-745629-0.5g |
1-[4-(furan-3-yl)phenyl]ethan-1-one |
867204-28-2 | 95% | 0.5g |
$809.0 | 2024-05-23 | |
| Enamine | EN300-745629-1.0g |
1-[4-(furan-3-yl)phenyl]ethan-1-one |
867204-28-2 | 95% | 1.0g |
$842.0 | 2024-05-23 | |
| Enamine | EN300-745629-2.5g |
1-[4-(furan-3-yl)phenyl]ethan-1-one |
867204-28-2 | 95% | 2.5g |
$1650.0 | 2024-05-23 | |
| Enamine | EN300-745629-5.0g |
1-[4-(furan-3-yl)phenyl]ethan-1-one |
867204-28-2 | 95% | 5.0g |
$2443.0 | 2024-05-23 | |
| Enamine | EN300-745629-10.0g |
1-[4-(furan-3-yl)phenyl]ethan-1-one |
867204-28-2 | 95% | 10.0g |
$3622.0 | 2024-05-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345632-50mg |
1-(4-(Furan-3-yl)phenyl)ethan-1-one |
867204-28-2 | 98% | 50mg |
￥19908.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345632-100mg |
1-(4-(Furan-3-yl)phenyl)ethan-1-one |
867204-28-2 | 98% | 100mg |
￥22478.00 | 2024-04-27 |
Ethanone, 1-[4-(3-furanyl)phenyl]- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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